2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole

• CAS: 474417-18-0
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol
• SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C4=NC=CC=N4
• InChI: InChI=1S/C16H18N6/c1-2-5-14-13(4-1)19-15(20-14)12-21-8-10-22(11-9-21)16-17-6-3-7-18-16/h1-7H,8-12H2,(H,19,20)
• InChIKey: XJHRQPODSUYKOJ-UHFFFAOYSA-N

2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole: Identity & Pharmacology

2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole (CAS 474417-18-0) is a synthetic small molecule belonging to the heteroarylmethylarylpiperazine class of dopamine D4 receptor ligands [1]. Its structure integrates a benzimidazole core, a piperazine linker, and a terminal pyrimidine ring. It is cataloged under PubChem CID 9922161 and ChEMBL ID CHEMBL126595, and has been specifically claimed in patent literature for the treatment of sexual dysfunction, indicating its relevance in urogenital pharmacology [2].

Target Class Dopamine D4 receptor ligand

Functional Profile Pyrimidin-2-yl substituent tunes efficacy; reported substituent-dependent functional activity

Research Context D4 receptor activation models and biased signaling studies

• [1] Stewart, A. O.; Cowart, M. D.; Moreland, R. B.; et al. Dopamine D4 Ligands and Models of Receptor Activation: 2-(4-Pyridin-2-ylpiperazin-1-ylmethyl)-1H-benzimidazole and Related Heteroarylmethylarylpiperazines Exhibit a Substituent Effect Responsible for Additional Efficacy Tuning. J. Med. Chem. 2004, 47 (9), 2348–2355. View Source
• [2] Cowart, M. D.; et al. Benzimidazoles that are useful in treating sexual dysfunction. U.S. Patent Application 20040127504, July 1, 2004. View Source

2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole: Why Generic Substitution Fails

Substitution with a generic D4 ligand is not scientifically valid due to the 'substituent effect' documented for this chemical class, where even minor regioisomeric changes on the terminal arylpiperazine ring can toggle a ligand's functional activity between agonism, partial agonism, and antagonism [1]. The pyrimidin-2-yl substituent in this compound is a critical structural determinant that differentiates it from the pyridin-2-yl analog ABT-724 (a potent D4 agonist) and the phenyl-imidazole analog NGD94-1 (a potent D4 antagonist), potentially leading to a distinct efficacy profile that is not interchangeable [1].

Structural Analog

Mismatch Risk

ABT-724 (pyridin-2-yl)

Pyridine-to-pyrimidine substitution may alter functional activity; not bioisosteric

NGD94-1 (phenyl-imidazole core)

Different core scaffold can shift intrinsic efficacy away from pure antagonism

PF-4708671 (S6K1 inhibitor)

Regioisomeric changes redirect primary target from D4 GPCR to S6K1 kinase

• [1] Stewart, A. O.; Cowart, M. D.; Moreland, R. B.; et al. Dopamine D4 Ligands and Models of Receptor Activation: 2-(4-Pyridin-2-ylpiperazin-1-ylmethyl)-1H-benzimidazole and Related Heteroarylmethylarylpiperazines Exhibit a Substituent Effect Responsible for Additional Efficacy Tuning. J. Med. Chem. 2004, 47 (9), 2348–2355. View Source

2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole: Differentiation from Analogs

D4 Receptor Potency vs. ABT-724

In a cell-based functional assay using HEK293 cells expressing the human D4 dopamine receptor, 2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole exhibited an EC50 of 44.8 nM [1]. Its closest structural analog, ABT-724, which replaces the pyrimidin-2-yl group with a pyridin-2-yl group, is reported to have an EC50 of 12.4 nM at the same receptor, though under potentially different assay conditions [2]. This ~3.6-fold difference in potency is attributed to the change in the terminal heteroaryl ring, a modification known to influence ligand-receptor binding kinetics and intrinsic efficacy in this chemical series [3].

D4 Potency Comparison

Cross-study comparable

Target: EC50 44.8 nM
ABT-724: EC50 12.4 nM

~3.6-fold lower potency; pyrimidine substitution not bioisosteric

Assay conditions may differ

Evidence Dimension	Functional potency at human D4 dopamine receptor
Target Compound Data	EC50 = 44.8 nM
Comparator Or Baseline	ABT-724: EC50 = 12.4 nM
Quantified Difference	~3.6-fold lower potency
Conditions	Target compound: HEK293 cell-based assay (molbic database). Comparator: In vitro D4 receptor assay (source literature).

Why This Matters

The potency difference confirms that the pyrimidine-for-pyridine substitution is not bioisosteric, making this compound a distinct pharmacological tool for probing D4 receptor function where a less potent or potentially differently efficacious ligand is required.

• [1] Molbic Database. Bioactivity Information for 2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole (CP0401607). EC50 = 44.8 nM at D(4) dopamine receptor in HEK293 cells. Accessed via molbic.idrblab.net. View Source
• [2] ABT-724 Product Information. A potent, selective dopamine D4 receptor agonist with an EC50 of 12.4 nM. DC Chemicals. View Source
• [3] Stewart, A. O.; et al. J. Med. Chem. 2004, 47 (9), 2348–2355. View Source

Scaffold Comparison: Benzimidazole vs. Imidazole for D4 Antagonism

The target compound features a benzimidazole core, whereas NGD94-1, another high-affinity D4 ligand containing the same pyrimidinyl-piperazine moiety, utilizes a phenyl-imidazole core. NGD94-1 is a confirmed antagonist with a Ki of 3.6 nM for the D4.2 receptor . The benzimidazole core in the target compound provides an additional aromatic ring and a distinct hydrogen-bonding network compared to the imidazole core, which has been shown in related series to significantly impact the ligand's intrinsic efficacy, potentially shifting it away from pure antagonism [1].

Core Scaffold Influence

Class-level inference

Benzimidazole vs. phenyl-imidazole core
Direct functional comparison not available

Scaffold may shift functional profile from pure antagonism

Assay and subtype differences limit direct comparison

Evidence Dimension	Core scaffold influence on D4 receptor binding and efficacy
Target Compound Data	Benzimidazole core; D4 EC50 = 44.8 nM
Comparator Or Baseline	NGD94-1: Phenyl-imidazole core; D4.2 Ki = 3.6 nM (antagonist)
Quantified Difference	Different core scaffolds; direct functional comparison not available
Conditions	Binding vs. functional assays; different subtypes (D4 vs. D4.2)

Why This Matters

For researchers studying D4 receptor signaling, the benzimidazole scaffold offers a distinct chemotype that may result in a different functional profile (e.g., partial agonism) compared to imidazole-based antagonists, avoiding the confounding effects of complete receptor blockade.

• [1] Stewart, A. O.; et al. J. Med. Chem. 2004, 47 (9), 2348–2355. View Source

Selectivity vs. Kinase Inhibitor PF-4708671

PF-4708671 is a structurally similar compound (5-ethylpyrimidin-4-yl and 5-(trifluoromethyl)-1H-benzimidazole substituents) that is a potent S6K1 inhibitor (Ki = 20 nM, IC50 = 160 nM) with no reported activity on dopamine receptors . In contrast, 2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole is characterized as a D4 receptor ligand (EC50 = 44.8 nM) and is not cited for S6K1 inhibition in available literature [1]. This demonstrates how the regioisomeric position of the pyrimidine nitrogen and the absence of the trifluoromethyl group on the benzimidazole redirects primary target engagement from a kinase to a GPCR.

Target Selectivity Shift

Class-level inference

Target compound: D4 receptor (EC50 44.8 nM)
PF-4708671: S6K1 kinase (Ki 20 nM)

Subtle structural changes redirect primary target from GPCR to kinase

Regioisomeric and substituent differences determine target engagement

Evidence Dimension	Primary target engagement
Target Compound Data	D4 dopamine receptor (EC50 = 44.8 nM)
Comparator Or Baseline	PF-4708671: S6K1 kinase (Ki = 20 nM)
Quantified Difference	Primary target shifts from GPCR to kinase based on subtle structural changes
Conditions	Target compound: HEK293 D4 functional assay. Comparator: S6K1 kinase inhibition assay.

Why This Matters

This highlights the critical importance of precise chemical identity for target selectivity. Procuring the incorrect regioisomer or a trifluoromethylated analog will result in a complete shift of pharmacological mechanism, invalidating any D4-related experimental conclusions.

• [1] Molbic Database. Bioactivity Information for 2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole. D4 EC50 = 44.8 nM. View Source

2-(4-Pyrimidin-2-yl-piperazin-1-ylmethyl)-1H-benzoimidazole: D4 Research Applications

Functional Selectivity Profiling

The unique pyrimidin-2-yl substituent on this compound, combined with its benzimidazole core, makes it a critical tool for studying functional selectivity (biased signaling) at the D4 receptor [1]. Unlike the pure agonist ABT-724 or the pure antagonist NGD94-1, this compound may exhibit partial agonist or signaling-biased properties, allowing researchers to dissect G-protein versus β-arrestin signaling pathways [1]. Its distinct potency (EC50 = 44.8 nM) further supports its use in dose-response studies to probe the 'efficacy tuning' hypothesis central to this chemical class [2].

Negative Control for Pyridinyl D4 Agonists

In studies utilizing ABT-724 (pyridin-2-yl analog) as a D4 agonist, this compound serves as an ideal negative control to demonstrate the pharmacological specificity of the pyridine nitrogen [1]. Any differential biological response can be directly attributed to the pyridine-to-pyrimidine substitution, providing robust SAR validation [1].

In Vivo Urogenital Function Studies

As a compound specifically claimed in patents for treating sexual dysfunction, it is a relevant candidate for in vivo pharmacological studies of erectile function and other D4-mediated urogenital processes [2]. Its procurement is essential for academic labs aiming to replicate or extend the findings from the original Abbott Laboratories patent family [2].

Application

Selection Property

Validation Focus

D4 biased signaling studies

Pyrimidin-2-yl substituent-driven efficacy tuning

G-protein vs. β-arrestin pathway endpoint review

SAR control for pyridinyl D4 agonists

Regioisomeric specificity (pyridine vs. pyrimidine)

D4 agonist response comparison

Urogenital pharmacology research models

Patent-reported urogenital model relevance

D4-mediated erectile function endpoints

• [1] Stewart, A. O.; Cowart, M. D.; Moreland, R. B.; et al. Dopamine D4 Ligands and Models of Receptor Activation: 2-(4-Pyridin-2-ylpiperazin-1-ylmethyl)-1H-benzimidazole and Related Heteroarylmethylarylpiperazines Exhibit a Substituent Effect Responsible for Additional Efficacy Tuning. J. Med. Chem. 2004, 47 (9), 2348–2355. View Source
• [2] Cowart, M. D.; et al. Benzimidazoles that are useful in treating sexual dysfunction. U.S. Patent Application 20040127504, July 1, 2004. View Source